Cas no 2639462-43-2 (Tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 2639462-43-2
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 6341736
• PubChem ID: 155970459
• Update Time: 2025-05-26

Tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639462-43-2
• EN300-27754891
• tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate
• Tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate

• Inchi： 1S/C11H16F3NO3/c1-10(2,3)18-9(17)15-6-4-5-7(16)8(15)11(12,13)14/h8H,4-6H2,1-3H3
• InChI Key： ATXYXHPSLVICDC-UHFFFAOYSA-N
• SMILES： FC(C1C(CCCN1C(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate

Tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate, also known by its CAS number 2639462-43-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule consists of a piperidine ring, which is a six-membered cyclic amine, substituted with a trifluoromethyl group at the 2-position and a ketone group at the 3-position. The carboxylate group at the 1-position is further esterified with a tert-butyl moiety, adding to its complexity and functionality.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and pharmacokinetic properties. This makes it a valuable candidate for exploring new therapeutic agents. For instance, researchers have investigated its role as a potential precursor for bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

The synthesis of tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate involves multi-step organic reactions, often employing methodologies such as nucleophilic substitution, ring-opening reactions, and oxidation processes. These synthetic routes are optimized to ensure high yields and purity, which are critical for downstream applications. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these processes, making the compound more accessible for research purposes.

In terms of applications, this compound has shown promise in materials science as well. Its rigid structure and functional groups make it a suitable candidate for polymer synthesis, where it can serve as a building block for creating novel materials with tailored properties. Additionally, its ability to form stable ester linkages has been leveraged in the development of biodegradable polymers, contributing to environmentally friendly material solutions.

Recent advancements in computational chemistry have also enabled detailed studies of the molecular properties of tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These computational tools have complemented experimental studies, offering a holistic understanding of the compound's behavior in different chemical environments.

The compound's stability under various conditions has been extensively studied to ensure its safe handling and storage. Research indicates that it exhibits good thermal stability and resistance to hydrolysis under mild conditions, which are essential attributes for its use in industrial and laboratory settings. However, precautions must be taken during synthesis and handling to avoid exposure to strong acids or bases that could lead to decomposition.

In conclusion, tert-butyl 3-oxo-2-(trifluoromethyl)piperidine-1-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational analysis, positions it as a valuable tool for future innovations in chemistry and related fields. As research continues to unfold, this compound is expected to contribute significantly to the development of new materials and therapeutic agents.